Cas no 338423-53-3 (5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 338423-53-3
• MDL: MFCD00231543
• CID: 4647464
• Update Time: 2025-06-08

5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00231543

Additional information on 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile: A Comprehensive Overview

The compound with CAS No. 338423-53-3, known as 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates substituents such as a 4-chlorophenyl group and a 2-fluorobenzyl group. These substituents contribute to its distinct electronic and steric properties, making it a promising candidate for various chemical and biological studies.

5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is synthesized through a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. The presence of the 4-chlorophenyl group introduces electron-withdrawing effects, which enhance the molecule's reactivity in certain chemical transformations. Similarly, the 2-fluorobenzyl group imparts additional electronic fine-tuning and increases the compound's stability under specific reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield.

One of the most notable aspects of 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is its potential application in drug discovery. The molecule exhibits remarkable bioactivity in preliminary assays, particularly in inhibiting key enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This makes it a strong candidate for the development of anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has also been explored for its role in materials science. The compound's rigid aromatic framework and functional groups make it suitable for use in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated its ability to act as a versatile ligand in these systems, facilitating the formation of highly ordered structures with potential applications in gas storage and catalysis.

The structural versatility of 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile also extends to its use as a building block in organic synthesis. Its ability to undergo various functional group transformations allows chemists to design complex molecules with tailored properties. For example, the cyano group present in the structure can be readily converted into other functionalities such as carboxylic acids or esters, enabling further diversification of its applications.

From an environmental standpoint, 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have developed green chemistry approaches to synthesize this compound using renewable resources and minimizing waste generation. These efforts align with global initiatives to promote sustainable chemical practices while maintaining high standards of product quality.

In summary, 5-(4-Chlorophenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 338423-53-3) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and organic synthesis. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.